Cas no 405927-98-2 ([1,1'-Binaphthalen]-2-amine, 2'-(dimethylphosphino)-N,N-dimethyl-)

[1,1'-Binaphthalen]-2-amine, 2'-(dimethylphosphino)-N,N-dimethyl- structure
405927-98-2 structure
Product Name:[1,1'-Binaphthalen]-2-amine, 2'-(dimethylphosphino)-N,N-dimethyl-
CAS No:405927-98-2
MF:C24H24NP
MW:357.427826881409
CID:3973243
PubChem ID:11078830
Update Time:2025-04-22

[1,1'-Binaphthalen]-2-amine, 2'-(dimethylphosphino)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalen]-2-amine, 2'-(dimethylphosphino)-N,N-dimethyl-
    • 405928-70-3
    • CS-0203016
    • 405927-98-2
    • (S)-2'-(Dimethylphosphino)-N,N-dimethyl-[1,1'-binaphthalen]-2-amine
    • 2'-(Dimethylphosphino)-N,N-dimethyl[1,1'-binaphthalen]-2-amine
    • 2'-(Dimethylphosphino)-N,N-dimethyl-[1,1'-binaphthalen]-2-amine
    • Inchi: 1S/C24H24NP/c1-25(2)21-15-13-17-9-5-7-11-19(17)23(21)24-20-12-8-6-10-18(20)14-16-22(24)26(3)4/h5-16H,1-4H3
    • InChI Key: LPFRDJWVRRUBSG-UHFFFAOYSA-N
    • SMILES: P(C)(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)N(C)C

Computed Properties

  • Exact Mass: 357.164636767Da
  • Monoisotopic Mass: 357.164636767Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 3.2Ų
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